benzyl 2H-chromene-3-carboxylate
Overview
Description
Benzyl 2H-chromene-3-carboxylate is a type of chromene, which is an important oxygen heterocycle . It is widely used in natural products, pharmaceutical agents, and biologically relevant molecules . It also has applications in materials science and organic synthesis .
Synthesis Analysis
The synthesis of 2H-chromenes, including this compound, has been a subject of research. Two major synthetic strategies have been developed towards such compounds . These strategies include benzopyran ring formation involving cyclization reactions and the late-stage functionalization of the parent 2H-chromenes . An efficient and redox-neutral synthesis of 2H-chromene-3-carboxylic acids from N-phenoxyacetamides and methyleneoxetanones has been realized via a solvent-controlled and rhodium(III)-catalyzed C–H activation/unusual [3 + 3] annulation sequence .Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzene fusion ring at a 5,6-positioned 4H-pyran ring system .Scientific Research Applications
Novel Heterocyclic Compound Synthesis
A facile method has been developed for the synthesis of novel heterocyclic compounds, including 4H-chromene-3-carboxylates, via nucleophilic substitution reactions. These compounds are of interest due to their potential applications in materials science and pharmacology (G. Saidachary, K. V. Prasad, M. Sairam, & B. Raju, 2014).
Unusual Synthetic Routes
An unexpected synthetic route has been observed for the synthesis of 3-(2-(arylamino)thiazol-4-yl)-2H-chromen-2-ones via benzopyran ring opening, demonstrating the versatility of chromene derivatives in organic synthesis and their potential for creating biologically active compounds (K. Kavitha, D. Srikrishna, B. Sridhar, & P. Aparna, 2018).
Cytotoxic Activity and Tubulin Inhibition
Novel methoxybenzenes-substituted 2H/4H-chromene derivatives have been synthesized and evaluated for cytotoxic activity against human cancer cell lines. Some compounds have shown promising activity, suggesting potential applications in cancer therapy. The mechanism of action for these compounds may involve tubulin inhibition (K. R. Reddy, D. Swaroop, N. Ravikumar, et al., 2017).
Catalytic Synthesis
Catalytic methodologies have been developed for the synthesis of 2H-chromenes, highlighting their structural importance in medicinal chemistry and chemical biology. These methods provide new avenues for the efficient synthesis of chromene derivatives (N. Majumdar, N. Paul, Sutanuva Mandal, et al., 2015).
Photophysical Properties
The synthesis and study of photochromic 2H-chromenes based on 3-carboxylated coumarins have been reported. These compounds exhibit interesting photophysical properties, making them potential candidates for applications in materials science and photophysics (N. Cerqueira, L. Rodrigues, A. F. Oliveira-Campos, et al., 2003).
properties
IUPAC Name |
benzyl 2H-chromene-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O3/c18-17(20-11-13-6-2-1-3-7-13)15-10-14-8-4-5-9-16(14)19-12-15/h1-10H,11-12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOAQXXDQLWXLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C(=O)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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